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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 120 is a multi-azo acid dye soluble in water, presenting as a reddish-light

brown powder.[1] Like other acid dyes, it is primarily used for dyeing protein fibers such as wool

and silk, as well as synthetic polyamides like nylon.[2][3] The dyeing process relies on the

formation of ionic bonds between the anionic dye molecules and the protonated amino groups

of the fibers under acidic conditions.[3] This document provides detailed application notes and

protocols for the use of C.I. Acid Brown 120 in laboratory-scale textile dyeing research,

including illustrative performance data and standardized testing procedures.
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Property Value Reference

C.I. Name Acid Brown 120 [4]

C.I. Number 35020 [4]

CAS Number 6428-26-8 [4]

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃ [4]

Molecular Weight 860.75 g/mol [4]

Appearance Red-light brown powder [4]

Solubility
Soluble in water (yellow-light

brown solution)
[4]

Data Presentation: Illustrative Dyeing Performance
Note: The following tables present illustrative quantitative data for the dyeing of wool and nylon

with C.I. Acid Brown 120. This data is based on typical performance characteristics of similar

acid dyes and should be used as a guideline for experimental design. Actual results may vary

based on specific experimental conditions and substrate characteristics.

Table 1: Illustrative Dye Exhaustion of C.I. Acid Brown 120 on Wool and Nylon

Fiber

Dye
Concentr
ation (%
owf)

pH
Temperat
ure (°C)

Time
(min)

Liquor
Ratio

Exhaustio
n (%)

Wool 1.0 4.5 98 60 40:1 ~85

Wool 2.0 4.5 98 60 40:1 ~80

Nylon 1.0 5.5 95 45 40:1 ~92

Nylon 2.0 5.5 95 45 40:1 ~88

Table 2: Illustrative Colorfastness Properties of C.I. Acid Brown 120 on Wool and Nylon (2%

owf dyeing)
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Fiber
Wash
Fastness (ISO
105-C06)

Light Fastness
(ISO 105-B02)

Rubbing
Fastness (ISO
105-X12) - Dry

Rubbing
Fastness (ISO
105-X12) - Wet

Wool 3-4 4 4 3

Nylon 4 4-5 4-5 3-4

Experimental Protocols
Protocol 1: Exhaust Dyeing of Wool with C.I. Acid Brown
120
This protocol describes a standard laboratory procedure for the exhaust dyeing of wool fabric.

Materials:

Wool fabric (scoured)

C.I. Acid Brown 120

Acetic acid (or formic acid)

Sodium sulfate (Glauber's salt)

Leveling agent (optional, non-ionic or amphoteric)

Distilled water

Laboratory dyeing machine (e.g., beaker dyer)

Procedure:

Preparation of Dyebath:

Set the liquor ratio (e.g., 40:1).

Add the required amount of distilled water to the dye pot.
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Add sodium sulfate (e.g., 5-10% on weight of fiber - owf) and a leveling agent (e.g., 0.5-

1.0% owf) if used.

Adjust the pH of the bath to 4.5-5.5 with acetic acid.

Add the pre-dissolved C.I. Acid Brown 120 dye solution (e.g., 2% owf).

Dyeing Cycle:

Introduce the wetted wool fabric into the dyebath at 40°C.

Raise the temperature to the boil (98-100°C) at a rate of 1-2°C/minute.

Maintain the temperature at the boil for 60 minutes, ensuring gentle agitation.

Rinsing and Drying:

Cool the dyebath to 70°C.

Remove the fabric and rinse thoroughly with warm water, followed by a cold water rinse

until the water runs clear.

Squeeze the fabric to remove excess water and air dry.

Protocol 2: Exhaust Dyeing of Nylon with C.I. Acid
Brown 120
This protocol outlines a standard laboratory procedure for the exhaust dyeing of nylon fabric.

Materials:

Nylon fabric (scoured)

C.I. Acid Brown 120

Acetic acid (or ammonium sulfate)

Leveling agent (optional)
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Distilled water

Laboratory dyeing machine

Procedure:

Preparation of Dyebath:

Set the liquor ratio (e.g., 40:1).

Fill the dye pot with the required volume of distilled water.

Add a leveling agent (e.g., 1% owf) if necessary.

Adjust the pH to 5.5-6.5 using acetic acid or ammonium sulfate.

Add the pre-dissolved C.I. Acid Brown 120 dye solution (e.g., 2% owf).

Dyeing Cycle:

Immerse the wetted nylon fabric in the dyebath at 40°C.

Increase the temperature to 95-100°C at a rate of 1.5-2°C/minute.

Hold at this temperature for 45-60 minutes with continuous agitation.

Rinsing and Drying:

Allow the dyebath to cool gradually.

Remove the fabric and rinse with warm and then cold water.

Hydroextract and air dry.

Protocol 3: Determination of Dye Exhaustion
The percentage of dye exhaustion (%E) can be determined spectrophotometrically.

Procedure:
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Prepare a calibration curve for C.I. Acid Brown 120 at its maximum absorption wavelength

(λmax).

Before adding the fabric, take an aliquot of the initial dyebath.

After the dyeing process is complete, take an aliquot of the final dyebath.

Measure the absorbance of both the initial (A₀) and final (A₁) dyebath samples using a UV-

Vis spectrophotometer at λmax.

Calculate the percentage exhaustion using the following formula: % Exhaustion = [(A₀ - A₁) /

A₀] x 100

Protocol 4: Assessment of Colorfastness to Washing
(ISO 105-C06)
This is a standardized test to determine the resistance of the color of textiles to domestic or

commercial laundering.

Procedure:

Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric to a multi-

fiber strip.

Prepare a wash solution containing a standard detergent (e.g., ECE phosphate reference

detergent).

Place the specimen in a stainless steel container with the wash solution and stainless steel

balls.

Agitate the container in a laundering machine (e.g., Launder-Ometer) at a specified

temperature (e.g., 40°C or 60°C) for a set duration (e.g., 30 minutes).

Rinse the specimen thoroughly and dry it.

Assess the color change of the dyed fabric and the staining of the adjacent multi-fiber strip

using the standard grey scales.
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Mandatory Visualizations

Dyebath Preparation Dyeing Cycle Post-Treatment

Set Liquor Ratio (40:1) Add Water, Auxiliaries Adjust pH (4.5-5.5) Add Dissolved Dye Introduce Fabric @ 40°C Ramp to 98-100°C Hold for 60 min Cool to 70°C Rinse Warm & Cold Dry

Click to download full resolution via product page

Diagram 1: Experimental workflow for wool dyeing.
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Diagram 2: Ionic interaction in acid dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12385025?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b13776701
https://www.benchchem.com/product/b13776701
https://www.iosrjournals.org/iosr-jac/papers/vol5-issue1/B0511117.pdf
https://textilelearner.net/application-of-acid-dyes/
https://www.medchemexpress.com/mce_category.shtml?independentCateName=Dye%20Reagents&page=129
https://www.benchchem.com/product/b12385025#application-of-c-i-acid-brown-120-in-textile-dyeing-research
https://www.benchchem.com/product/b12385025#application-of-c-i-acid-brown-120-in-textile-dyeing-research
https://www.benchchem.com/product/b12385025#application-of-c-i-acid-brown-120-in-textile-dyeing-research
https://www.benchchem.com/product/b12385025#application-of-c-i-acid-brown-120-in-textile-dyeing-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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